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For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on mitigating the risks of electrostatic

discharge (ESD) when transferring 2,2-dimethylbutane. Adherence to these protocols is

critical for ensuring laboratory safety and experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What is electrostatic discharge (ESD) and why is it a concern when handling 2,2-
dimethylbutane?

A1: Electrostatic discharge is the sudden flow of electricity between two electrically charged

objects. 2,2-dimethylbutane is a highly flammable liquid with low electrical conductivity.[1][2][3]

[4] The movement and pouring of such non-conductive liquids can generate and accumulate

static electricity.[5][6][7] If this accumulated charge discharges as a spark in the presence of

flammable vapors, it can lead to a fire or explosion.[7][8]

Q2: What are the primary methods for preventing ESD during the transfer of 2,2-
dimethylbutane?

A2: The two primary methods for preventing ESD are grounding and bonding.
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Bonding: This involves electrically connecting two or more conductive objects, such as a

dispensing container and a receiving container, with a conductor to equalize their electrical

potential.[5][6]

Grounding (or Earthing): This is the process of connecting one or more conductive objects to

the earth, ensuring they are at zero electrical potential.[5][6]

Proper bonding and grounding provide a path for static charges to safely dissipate to the

ground, preventing the buildup of a dangerous electrical potential.[5][7]

Q3: What equipment is necessary for proper grounding and bonding?

A3: You will need appropriate conductive wires and clamps. These are specifically designed for

this purpose and ensure a low-resistance, metal-to-metal connection.[6][9] It is crucial that the

connection points on the containers are free of paint, rust, or any other insulating material.[6]

Q4: Are there specific guidelines for the flow rate when transferring 2,2-dimethylbutane?

A4: Yes, it is recommended to use a low initial flow rate to minimize the generation of static

electricity, a technique known as avoiding "splash filling."[8][9] Once the outlet of the dispensing

tube is submerged in the liquid in the receiving container, the flow rate can be gradually

increased.

Q5: Can I use plastic containers when transferring 2,2-dimethylbutane?

A5: It is strongly advised to use conductive (metal) containers for transferring flammable liquids

like 2,2-dimethylbutane, especially in quantities greater than 4 liters (approximately 1 gallon).

[7][9] Non-conductive materials like plastic can accumulate static charge, increasing the risk of

an ESD event. If a non-conductive receiving container must be used, a metal grounding rod or

wire should be inserted into the container and bonded to the dispensing container and ground.

[5]
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Issue Possible Cause Recommended Action

Suspected static discharge

(e.g., audible crackling, visible

spark)

Inadequate or improper

grounding/bonding.

Immediately stop the transfer

process. Verify that all bonding

and grounding connections are

secure and making direct

metal-to-metal contact. Ensure

clamps are attached to bare

metal on both containers.

Use of non-conductive

equipment.

Replace any plastic funnels or

containers with conductive

alternatives. If a non-

conductive receiving container

is unavoidable, ensure a

properly bonded and grounded

dip tube or grounding rod is in

use.

High transfer velocity (splash

filling).

Reduce the flow rate,

especially at the beginning of

the transfer, to ensure the

liquid fills from the bottom up

without excessive splashing.

Flammable vapors detected

near the transfer area
Inadequate ventilation.

Ensure the transfer is

performed in a well-ventilated

area, such as a fume hood, to

prevent the accumulation of

flammable vapors.

Spillage.

Clean up any spills

immediately using appropriate

absorbent materials and

dispose of the waste in a

designated flammable waste

container.

Uncertainty about the

conductivity of 2,2-

Lack of specific material data. Treat 2,2-dimethylbutane as a

non-conductive liquid.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dimethylbutane According to NFPA 77, liquids

with a conductivity of less than

50 pS/m are considered non-

conductive and require

stringent static control

measures.[5] Aliphatic

hydrocarbons are generally

non-conductive.[1][3][4]

Quantitative Data Summary
While a specific electrical conductivity value for 2,2-dimethylbutane is not readily available in

the searched literature, its classification as a non-polar aliphatic hydrocarbon indicates that it is

a poor electrical conductor.[1][3][4] For risk assessment, it should be treated as a non-

conductive liquid.

Property Value Significance for ESD

Classification Non-conductive liquid
High potential for static charge

accumulation.

Dielectric Constant (εr) ~1.87 - 1.92
Influences the amount of

charge that can be stored.

Charge Relaxation Time (τ)

τ = εr * ε₀ / σ (where ε₀ is the

permittivity of free space and σ

is the electrical conductivity)

A long relaxation time indicates

that static charges will

dissipate slowly, increasing the

risk of accumulation. For non-

conductive liquids, this time is

significant.

Note: Due to the lack of a specific conductivity value (σ) for 2,2-dimethylbutane, a precise

charge relaxation time cannot be calculated here. However, its non-conductive nature implies a

long relaxation time.
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Protocol 1: Measurement of Electrical Conductivity
This protocol is based on the principles outlined in ASTM D2624 and ASTM D4308 for

determining the electrical conductivity of liquid hydrocarbons.[5][6][7][8][9][10][11]

Objective: To determine the electrical conductivity of a 2,2-dimethylbutane sample to classify

its electrostatic hazard potential.

Apparatus:

Conductivity meter with a probe suitable for low-conductivity liquids.

Conductivity cell.

Beakers and graduated cylinders.

Thermometer.

Grounding and bonding equipment.

Methodology:

Ensure all equipment is properly cleaned and dried to avoid contamination of the sample.

Calibrate the conductivity meter according to the manufacturer's instructions.

Take a representative sample of 2,2-dimethylbutane in a clean, conductive container.

Bond the sample container to the conductivity meter's ground before opening.

Measure the temperature of the sample.

Rinse the conductivity cell with a small amount of the sample.

Fill the conductivity cell with the sample, ensuring the electrodes are fully immersed.

Allow sufficient time for any accumulated static charge to dissipate (rest conductivity

measurement).[5][6]
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Record the conductivity reading from the meter in picosiemens per meter (pS/m).

Repeat the measurement with fresh aliquots of the sample to ensure consistency.

Protocol 2: Grounding and Bonding Verification
Objective: To ensure the integrity of grounding and bonding connections before transferring

2,2-dimethylbutane.

Apparatus:

Ohmmeter or continuity tester.

Grounding and bonding cables with clamps.

Methodology:

Visually inspect all grounding and bonding cables and clamps for any signs of damage or

corrosion.

Identify the designated grounding point in the work area.

Connect one lead of the ohmmeter to the grounding point.

Connect the other lead of the ohmmeter to the clamp of the grounding cable. A low

resistance reading (typically less than 10 ohms) should be observed.

Attach the grounding clamp to the dispensing container.

Connect one clamp of the bonding cable to the dispensing container and the other clamp to

the receiving container.

Use the ohmmeter to verify continuity (low resistance) between the dispensing and receiving

containers through the bonding cable.
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Caption: Workflow for safe transfer of 2,2-dimethylbutane.
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Click to download full resolution via product page

Caption: Proper grounding and bonding setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Alkane - Wikipedia [en.wikipedia.org]

2. chem.libretexts.org [chem.libretexts.org]

3. Comparison of aliphatic hydrocarbons - PCC Group Product Portal [products.pcc.eu]

4. Aliphatic compound - Wikipedia [en.wikipedia.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b166423?utm_src=pdf-body-img
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://www.benchchem.com/product/b166423?utm_src=pdf-body-img
https://www.benchchem.com/product/b166423?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Alkane
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/Chemistry_for_Changing_Times_(Hill_and_McCreary)/09%3A_Organic_Chemistry/9.02%3A_Aliphatic_Hydrocarbons
https://www.products.pcc.eu/en/academy/comparison-of-aliphatic-hydrocarbons/
https://en.wikipedia.org/wiki/Aliphatic_compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. taraznir.com [taraznir.com]

6. atapars.com [atapars.com]

7. isosolutions.net [isosolutions.net]

8. intertekinform.com [intertekinform.com]

9. api.org [api.org]

10. docinfofiles.nfpa.org [docinfofiles.nfpa.org]

11. normsplash.com [normsplash.com]

To cite this document: BenchChem. [Technical Support Center: Mitigating Electrostatic
Discharge During 2,2-Dimethylbutane Transfer]. BenchChem, [2025]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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